N-(furan-2-ylmethyl)-4-methylbenzo[d]thiazol-2-amine

• IUPAC Name: N-(furan-2-ylmethyl)-4-methyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C13H12N2OS/c1-9-4-2-6-11-12(9)15-13(17-11)14-8-10-5-3-7-16-10/h2-7H,8H2,1H3,(H,14,15)
• InChI Key: XNEKHHKGSMSBQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NCC3=CC=CO3
• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol

Description

“N-(furan-2-ylmethyl)-4-methylbenzo[d]thiazol-2-amine” is a chemical compound that contains a furan ring and a benzothiazole ring. The compound is related to a class of molecules known as furfural derivatives.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a method for the synthesis of ester and amide derivatives containing furan rings under mild synthetic conditions supported by microwave radiation has been described. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents.

Molecular Structure Analysis

The molecular structure of “N-(furan-2-ylmethyl)-4-methylbenzo[d]thiazol-2-amine” can be inferred from its IUPAC name and the related compounds. It contains a furan ring and a benzothiazole ring, which are connected by a methylene bridge.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antibacterial Activity : Researchers have explored the antibacterial potential of this compound. .
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Fungicidal Activities

• Analogues of N-(furan-2-ylmethyl)-1H-thiazol-4-amine have been evaluated for their fungicidal properties. .

Bioproducts and Biomass Conversion

• Furfural, from which this compound can be derived, is produced during biomass conversion. .

Chemical Synthesis and Microwave Chemistry

• The synthesis of ester and amide derivatives containing furan rings has been achieved under microwave-assisted conditions. .

Nitrofurantoin Analogues

• In 2020, researchers designed and synthesized nitrofurantoin analogues containing furan and pyrazole scaffolds. .

Biorefinery and Circular Economy

• The compound’s origin from biomass aligns with the principles of the circular economy. .

Future Directions

Future research could focus on further elucidating the synthesis, properties, and potential applications of “N-(furan-2-ylmethyl)-4-methylbenzo[d]thiazol-2-amine”. This could include exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.